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Compound of Interest

Compound Name: 1,1-Cyclohexanediethanol

Cat. No.: B184287

Disclaimer: Information regarding the specific handling and storage procedures for 1,1-
Cyclohexanediethanol is not readily available. This document provides detailed application
notes and protocols for the closely related and more common compound, 1,4-
Cyclohexanedimethanol. While the general safety precautions are likely to be similar due to the
presence of the same functional groups, this information should be used as a guideline and not
as a direct substitute for a substance-specific Safety Data Sheet (SDS).

Application Notes and Protocols for 1,4-
Cyclohexanedimethanol

These notes are intended for researchers, scientists, and drug development professionals to
ensure the safe handling, storage, and use of 1,4-Cyclohexanedimethanol.

1. Product Identification

o Chemical Name: 1,4-Cyclohexanedimethanol

e Synonyms: 1,4-Bis(hydroxymethyl)cyclohexane, CHDM[1][2]
o CAS Number: 105-08-8[1][2][3][4]

e Molecular Formula: CsH1602[1][3][5]

e Molecular Weight: 144.21 g/mol [1][3][5]
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o Appearance: White waxy solid or a clear, colorless viscous liquid after melting.[1][2]
e Odor: Sweet (for 1,3/1,4-cyclohexanedimethanol mixture)[5]
2. Hazard Identification

While some sources state that 1,4-Cyclohexanedimethanol is not classified as a hazardous
substance, others indicate that it can cause serious eye irritation or damage.[3][4] It is crucial to
handle it with care to avoid direct contact.

e Primary Hazards: Causes serious eye irritation/damage.
o GHS Classification: Serious Eye Damage/Eye Irritation, Category 2.
3. First-Aid Measures

Immediate medical attention should be sought if symptoms persist.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://en.wikipedia.org/wiki/Cyclohexanedimethanol
https://www.lookchem.com/casno105-08-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Cyclohexanedimethanol
https://www.junsei.co.jp/productsearch/msds/33820jise.pdf
https://www.cpachem.com/msds?num=SB49284&dnl=sd_-_1%2C4-Cyclohexanedimethanol_CAS_105-08-8_%28SB49284%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Exposure Route

Protocol

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. If the person feels
unwell, call a POISON CENTER or doctor.[3]

Skin Contact

Take off immediately all contaminated clothing.
Rinse the skin with water or shower. If skin
irritation occurs, get medical advice/attention.[3]
For molten product, cool the affected area
immediately with cold water; do not attempt to
remove the adhered product and seek medical

advice.[6]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[3] If eye irritation persists,
get medical advice/attention.[3] In case of
contact with the hot, molten substance, cool with

water and seek immediate medical attention.[6]

Ingestion

Rinse mouth. Call a POISON CENTER or
doctor if you feel unwell.[3] Do NOT induce
vomiting unless instructed to do so by medical
personnel.[7] If symptoms persist, consult a
doctor.[4]

. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6] All common extinguishing agents are suitable.[6]

Specific Hazards: Containers may explode when heated. Fire may produce irritating,

corrosive, and/or toxic gases.[3] Vapors are heavier than air and may spread along floors.

Forms explosive mixtures with air on intense heating.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

with a full face-piece operated in positive pressure mode and full protective gear.[3]
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. Accidental Release Measures

Personal Precautions: Wear proper protective equipment. Avoid breathing dust, fumes, gas,
mist, vapors, or spray. Ensure adequate ventilation.[3]

Environmental Precautions: Do not allow the product to enter sewers, surface water, or
ground water.[4][6]

Methods for Cleaning Up: For spills, absorb with inert material (e.g., dry sand, earth) and
place in a chemical waste container.[3] For solids, you can sweep up and shovel into suitable
containers for disposal.[7]

. Handling and Storage

Precautions for Safe Handling: Avoid contact with skin and eyes.[3] Do not breathe dust.[7]
Wash hands after handling. When using, do not eat, drink, or smoke.[3]

Conditions for Safe Storage: Keep container tightly closed in a dry, cool, and well-ventilated
place.[3][7] Keep away from heat, sparks, open flames, and hot surfaces.[3]

Incompatible Materials: Strong oxidizing agents.[3]

. Exposure Controls and Personal Protection

Engineering Controls: Use in a well-ventilated area.[3] Ensure eyewash stations and safety
showers are close to the workstation.

Personal Protective Equipment (PPE):

[e]

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[8]

o Skin Protection: Wear protective gloves (consult with the glove manufacturer for
appropriate material). Wear impervious clothing and boots for repeated or prolonged
contact.[3]

o Respiratory Protection: Not typically required with adequate ventilation. If dust or aerosols
are generated, use an approved respirator.[8]
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Quantitative Data

Property Value
Molecular Weight 144.21 g/mol [1][3][5]
Melting Point 41 to 61 °C (106 to 142 °F; 314 to 334 K)[1]

43 °C (cis-isomer), 67 °C (trans-isomer)[5]

Boiling Point 284 to 288 °C (543 to 550 °F; 557 to 561 K)[1]

286 °C (cis-isomer), 283 °C (trans-isomer)[5]

Flash Point 162 °C (323.6 °F)[4]
166 °C[5]
Density 1.02 g/mL[1]

1.41 g/cm? at 20 °C[4]

Solubility in Water Soluble[4]

920,000 mgi/L at 20 °C[5]

Vapor Density 5 (Air = 1)[5]

Autoignition Temperature 330 °C (626 °F)[4]

Experimental Protocols

Protocol 1: Standard Handling Procedure

e Preparation: Before handling, ensure the work area is clean and well-ventilated. Confirm that
a safety shower and eyewash station are accessible. Review the Safety Data Sheet.

e Personal Protective Equipment: Put on appropriate PPE, including safety goggles with side-
shields, chemical-resistant gloves, and a lab coat.

e Dispensing:

o Solid Form: Carefully scoop the required amount from the container, minimizing dust
generation.
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o Liquid (Molten) Form: If using the molten form, handle with caution to avoid thermal burns.
Use appropriate insulated gloves if necessary.

o Post-Handling: Tightly close the container after use. Clean the work area thoroughly. Wash
hands and remove PPE before leaving the laboratory.

Protocol 2: Spill Response
o Evacuation: If the spill is large, evacuate the immediate area.
» Ventilation: Ensure the area is well-ventilated.

o Containment: For liquid spills, use an inert absorbent material to contain the spill. For solid
spills, prevent the spread of dust.

o Collection: Carefully collect the spilled material and absorbent into a labeled, sealed
container for chemical waste.

» Decontamination: Clean the spill area with a suitable solvent, collecting the cleaning
materials for disposal as chemical waste.

e Reporting: Report the spill to the appropriate environmental health and safety personnel.

Diagrams

Caption: Workflow for the safe handling and storage of 1,4-Cyclohexanedimethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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